Cas no 864938-90-9 (5-(1,3-benzothiazol-2-yl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide)

• Product Name: 5-(1,3-benzothiazol-2-yl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide
• CAS No: 864938-90-9
• MF: C₂₀H₁₂N₄OS₃
• MW: 420.530479431152
• CID: 6124250
• PubChem ID: 3260999
• Update Time: 2025-06-10

5-(1,3-benzothiazol-2-yl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-benzothiazol-2-yl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide
• 5-(benzo[d]thiazol-2-yl)-N-(4-(pyridin-2-yl)thiazol-2-yl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, 5-(2-benzothiazolyl)-N-[4-(2-pyridinyl)-2-thiazolyl]-
• AKOS002048084
• 864938-90-9
• 5-(1,3-benzothiazol-2-yl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)thiophene-2-carboxamide
• 5-(1,3-benzothiazol-2-yl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
• F1301-0361

• Inchi： 1S/C20H12N4OS3/c25-18(24-20-23-14(11-26-20)12-5-3-4-10-21-12)16-8-9-17(27-16)19-22-13-6-1-2-7-15(13)28-19/h1-11H,(H,23,24,25)
• InChI Key： OYMRHRFXDIJZQP-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(C3=NC=CC=C3)=CS2)=O)SC(C2=NC3=CC=CC=C3S2)=CC=1

Computed Properties

• Exact Mass: 420.01732454g/mol
• Monoisotopic Mass: 420.01732454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Density: 1.496±0.06 g/cm3(Predicted)
• pka: 5.60±0.70(Predicted)

Additional information on 5-(1,3-benzothiazol-2-yl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide

Comprehensive Overview of 5-(1,3-benzothiazol-2-yl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide (CAS No. 864938-90-9)

The compound 5-(1,3-benzothiazol-2-yl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide (CAS No. 864938-90-9) is a heterocyclic organic molecule with a unique structural framework, combining benzothiazole, thiazole, pyridine, and thiophene moieties. This intricate architecture makes it a subject of significant interest in pharmaceutical and materials science research. Its molecular formula and weight, along with its precise chemical properties, are critical for researchers exploring its potential applications in drug discovery and advanced materials.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their versatility in medicinal chemistry. 5-(1,3-benzothiazol-2-yl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide has garnered attention due to its potential as a kinase inhibitor or fluorescence probe, aligning with trends in targeted cancer therapy and bioimaging. Researchers frequently search for "CAS 864938-90-9 applications" or "benzothiazole derivatives in drug design," reflecting its relevance in cutting-edge scientific inquiries.

The synthesis of this compound involves multi-step organic reactions, often utilizing cross-coupling and amide bond formation strategies. Its solubility, stability, and reactivity under varying conditions are key parameters for laboratory use. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity and confirming its structure, topics frequently queried in academic and industrial settings.

From an industrial perspective, 864938-90-9 is explored for its role in optoelectronic materials, given the thiophene and benzothiazole units' electron-conducting properties. Searches for "organic semiconductors" or "small molecule sensors" often intersect with studies on this compound, highlighting its interdisciplinary appeal. Its thermal and photochemical properties are also under investigation for energy storage applications.

Safety and handling protocols for 5-(1,3-benzothiazol-2-yl)-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide adhere to standard laboratory practices, with no significant hazards reported in literature. However, proper personal protective equipment (PPE) and ventilation are recommended during manipulation. Environmental impact studies remain limited, warranting further research—a gap often noted in forums discussing "sustainable chemistry."

In summary, CAS 864938-90-9 represents a promising scaffold in both life sciences and material engineering. Its multifaceted applications, from biomedical research to advanced materials, position it as a compound of enduring scientific and commercial interest. Ongoing studies aim to unlock its full potential, addressing queries like "mechanisms of action of benzothiazole derivatives" or "thiophene-based polymers," which dominate academic search trends.